Cas no 19549-93-0 (3-Heptene,3,5-dimethyl-)

• Product Name: 3-Heptene,3,5-dimethyl-
• CAS No: 19549-93-0
• MF: C₉H₁₈
• MW: 126.239223003387
• MDL: MFCD00027049
• CID: 123644
• PubChem ID: 521894
• Update Time: 2025-06-12

3-Heptene,3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Heptene,3,5-dimethyl-
• 1,3,4-Thiadiazol-2(3H)-one, 3,5-dimethyl-
• 2,4-Dimethyl-5-oxo-1,3,4-thiadiazolin
• 3,5-Dimethyl-1,3,4-thiadiazol-2(3H)-on
• 3,5-dimethyl-3H-[1,3,4]thiadiazol-2-one
• 3,5-Dimethyl-3-hepten
• 3,5-dimethyl-hept-3-ene
• CTK2H4016
• 3,5-DIMETHYL-3-HEPTENE
• 3,5-dimethylhept-3-ene
• 19549-93-0
• OXOLZWHOQAEIAW-UHFFFAOYSA-N

• MDL： MFCD00027049
• Inchi： 1S/C9H18/c1-5-8(3)7-9(4)6-2/h7-8H,5-6H2,1-4H3
• InChI Key： OXOLZWHOQAEIAW-UHFFFAOYSA-N
• SMILES： C(C)(C=C(C)CC)CC

Computed Properties

• Exact Mass: 126.14094
• Monoisotopic Mass: 126.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 90.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0,73 g/cm3
• Flash Point: 23°C(lit.)
• Refractive Index: 1.4210 to 1.4230
• PSA: 0

3-Heptene,3,5-dimethyl- Security Information

• Hazardous Material transportation number：UN 3295 3/PG III
• HazardClass：3
• PackingGroup：III

Additional information on 3-Heptene,3,5-dimethyl-

3-Heptene, 3,5-Dimethyl- (CAS No. 19549-93-0): An Overview of Its Properties and Applications

3-Heptene, 3,5-dimethyl- (CAS No. 19549-93-0) is a versatile organic compound with a molecular formula of C₉H₁₈. This compound is characterized by its branched structure, featuring a heptene backbone with two methyl groups at the 3 and 5 positions. The unique structural configuration of 3-Heptene, 3,5-dimethyl- imparts it with distinct chemical properties and makes it a valuable intermediate in various chemical and pharmaceutical applications.

The physical properties of 3-Heptene, 3,5-dimethyl- include a boiling point of approximately 146°C and a density of about 0.78 g/cm³ at room temperature. It is a colorless liquid with a mild, characteristic odor. The compound is insoluble in water but highly soluble in organic solvents such as ethanol and acetone. These properties make it suitable for use in solvent-based systems and as a precursor in synthetic chemistry.

In the realm of synthetic chemistry, 3-Heptene, 3,5-dimethyl- serves as an important building block for the synthesis of more complex organic molecules. Its reactivity is primarily centered around the double bond and the methyl groups, which can undergo various chemical transformations such as hydrogenation, halogenation, and alkylation. Recent studies have explored the use of 3-Heptene, 3,5-dimethyl- in the synthesis of bioactive compounds and pharmaceutical intermediates.

One notable application of 3-Heptene, 3,5-dimethyl- is in the development of fragrance compounds. The unique combination of its structural features and chemical properties allows it to contribute to the creation of complex and appealing scents in perfumes and personal care products. Researchers have also investigated its potential as a flavoring agent in food and beverage industries due to its mild and pleasant aroma.

In the pharmaceutical industry, 3-Heptene, 3,5-dimethyl- has been studied for its potential use as an intermediate in the synthesis of drugs. Its ability to undergo selective functionalization reactions makes it a valuable starting material for the production of active pharmaceutical ingredients (APIs). For instance, recent studies have shown that derivatives of 3-Heptene, 3,5-dimethyl- can be used to synthesize compounds with anti-inflammatory and analgesic properties.

The environmental impact of 3-Heptene, 3,5-dimethyl- is another area of ongoing research. Studies have shown that it has low toxicity and is biodegradable under appropriate conditions. This makes it a more environmentally friendly alternative to some traditional solvents and intermediates used in industrial processes. However, proper handling and disposal practices are still essential to minimize any potential environmental risks.

In conclusion, 3-Heptene, 3,5-dimethyl- (CAS No. 19549-93-0) is a multifaceted compound with a wide range of applications in chemistry and related fields. Its unique structural features and chemical properties make it an essential component in synthetic chemistry, fragrance development, flavoring agents, and pharmaceutical research. As research continues to advance, the potential uses and benefits of this compound are likely to expand further.